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Compound of Interest

Compound Name: DSPE-succinic acid

Cat. No.: B12397511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1,2-

distearoyl-sn-glycero-3-phosphoethanolamine-N-[succinyl] (DSPE-succinic acid), a critical

parameter for the formulation of lipid-based drug delivery systems. Understanding the solubility

of this amphiphilic phospholipid is paramount for the successful development of liposomes and

other nanoparticles used in targeted therapeutics and vaccine delivery. This document presents

available quantitative solubility data, detailed experimental protocols for solubility

determination, and logical workflows to guide researchers in their formulation development

endeavors.

Quantitative Solubility of DSPE-Succinic Acid
The solubility of DSPE-succinic acid is influenced by its molecular structure, which features

two long, saturated stearoyl chains (hydrophobic tails) and a polar headgroup containing a

phosphate and a succinic acid moiety. This amphiphilic nature dictates its solubility in various

solvents. Currently, publicly available quantitative data is limited, but a key finding is presented

below.

Solvent Solubility Conditions

Dimethylformamide (DMF) 3.33 mg/mL (3.93 mM)
Requires ultrasonic warming

and heating to 60°C
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Qualitative observations from various sources suggest that DSPE-succinic acid may also be

soluble in dimethyl sulfoxide (DMSO) and mixtures of chloroform and methanol. However,

precise quantitative data for these solvents are not readily available in the reviewed literature.

Factors Influencing DSPE-Succinic Acid Solubility
The solubility of an amphiphilic molecule like DSPE-succinic acid is not governed by a single

factor but rather by a complex interplay of various physicochemical properties of both the solute

and the solvent. The following diagram illustrates the key relationships influencing its

dissolution.
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Factors Influencing DSPE-Succinic Acid Solubility

DSPE-Succinic Acid Properties Solvent Properties External Conditions

Amphiphilic Structure
(Hydrophobic tails, Hydrophilic head)

Solubility

Molecular Weight
(848.14 g/mol)

Intermolecular Forces
(van der Waals, H-bonding)

Polarity
(Polar vs. Nonpolar)

Solvent-Solute Interactions
(H-bonding, Dipole-dipole) Temperature pH of Aqueous Phase Mechanical Energy

(Sonication, Stirring)
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Workflow for DSPE-Succinic Acid Solubility Determination

Start

Select Solvents and Conditions
(e.g., Temperature, pH)

Perform Shake-Flask Experiment
(Add excess DSPE-SA, equilibrate)

Collect and Filter Supernatant

Quantify DSPE-SA Concentration
(e.g., HPLC, Colorimetric Assay)

Analyze Data and Determine Solubility

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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